Cas no 35788-46-6 (2-chloro-5-fluorobenzene-1,4-dicarbonitrile)

2-chloro-5-fluorobenzene-1,4-dicarbonitrile structure
35788-46-6 structure
Product Name:2-chloro-5-fluorobenzene-1,4-dicarbonitrile
CAS No:35788-46-6
MF:C8H2ClFN2
MW:180.56628370285
CID:1473529
PubChem ID:215497
Update Time:2025-04-20

2-chloro-5-fluorobenzene-1,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-fluorobenzene-1,4-dicarbonitrile
    • DTXSID30189312
    • 1,4-Benzenedicarbonitrile, 2-chloro-5-fluoro-
    • SCHEMBL10947192
    • 2-Chloro-5-fluoro-1,4-benzenedicarbonitrile
    • 2-Chloro-5-fluoroterephthalonitrile
    • 35788-46-6
    • CHEMBL3248229
    • Inchi: 1S/C8H2ClFN2/c9-7-1-6(4-12)8(10)2-5(7)3-11/h1-2H
    • InChI Key: IYYZABXJJZVVCE-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C#N)C(=CC=1C#N)F

Computed Properties

  • Exact Mass: 179.98916
  • Monoisotopic Mass: 179.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Density: 1.43
  • Boiling Point: 303°C at 760 mmHg
  • Flash Point: 137°C
  • Refractive Index: 1.56
  • PSA: 47.58
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